Cas no 131941-33-8 (3-Isopropyl-5-nitropyridine)
3-Isopropyl-5-nitropyridine structure
Product Name:3-Isopropyl-5-nitropyridine
CAS No:131941-33-8
MF:C8H10N2O2
MW:166.177201747894
CID:102235
PubChem ID:45096320
Update Time:2025-04-18
3-Isopropyl-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-methylethyl)-5-nitro-Pyridine
- 3-nitro-5-propan-2-ylpyridine
- Pyridine,3-(1-methylethyl)-5-nitro-
- 3-Isopropyl-5-nitropyridine
- Pyridine, 3-(1-methylethyl)-5-nitro- (9CI)
- AKOS016009234
- O11025
- CS-0318610
- AS-50133
- 131941-33-8
- SCHEMBL17239861
- DTXSID00667475
- GS2443
- 3-Nitro-5-(propan-2-yl)pyridine
- DB-105625
-
- MDL： MFCD18803311
- Inchi： 1S/C8H10N2O2/c1-6(2)7-3-8(10(11)12)5-9-4-7/h3-6H,1-2H3
- InChI Key： YAVLACOHVXDOBS-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CN=CC(=C1)C(C)C)=O
Computed Properties
- Exact Mass: 166.0743
- Monoisotopic Mass: 166.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.7A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 56.03
3-Isopropyl-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I872800-10mg |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | I872800-50mg |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 50mg |
$ 115.00 | 2022-06-02 | ||
| TRC | I872800-100mg |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 100mg |
$ 185.00 | 2022-06-02 | ||
| Chemenu | CM127104-1g |
3-isopropyl-5-nitropyridine |
131941-33-8 | 95% | 1g |
$355 | 2021-08-05 | |
| Chemenu | CM127104-250mg |
3-isopropyl-5-nitropyridine |
131941-33-8 | 95% | 250mg |
$146 | 2024-08-02 | |
| Chemenu | CM127104-1g |
3-isopropyl-5-nitropyridine |
131941-33-8 | 95% | 1g |
$292 | 2024-08-02 | |
| Alichem | A029188226-5g |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 95% | 5g |
$936.00 | 2022-04-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P85980-1g |
3-nitro-5-propan-2-ylpyridine |
131941-33-8 | 1g |
¥5652.0 | 2021-09-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1389280-100mg |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 95+% | 100mg |
￥1458.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1389280-250mg |
3-Isopropyl-5-nitropyridine |
131941-33-8 | 95+% | 250mg |
￥2721.00 | 2024-08-09 |
3-Isopropyl-5-nitropyridine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
131941-33-8 (3-Isopropyl-5-nitropyridine) Related Products
- 6960-20-9(3-Methyl-5-nitropyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
